Cas no 831218-11-2 (1,2,4-Triazine-3,5-diamine, 6-(4-methylphenyl)-)

1,2,4-Triazine-3,5-diamine, 6-(4-methylphenyl)- structure
831218-11-2 structure
Product name:1,2,4-Triazine-3,5-diamine, 6-(4-methylphenyl)-
CAS No:831218-11-2
MF:C10H11N5
MW:201.22784
CID:677730
PubChem ID:67365039

1,2,4-Triazine-3,5-diamine, 6-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine-3,5-diamine, 6-(4-methylphenyl)-
    • 6-(4-methylphenyl)-1,2,4-triazine-3,5-diamine
    • DTXSID70737174
    • 831218-11-2
    • SCHEMBL2326954
    • Inchi: InChI=1S/C10H11N5/c1-6-2-4-7(5-3-6)8-9(11)13-10(12)15-14-8/h2-5H,1H3,(H4,11,12,13,15)
    • InChI Key: GQIUWFKJKRMIHH-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)C2=C(N=C(N=N2)N)N

Computed Properties

  • Exact Mass: 201.10144537g/mol
  • Monoisotopic Mass: 201.10144537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.7Ų
  • XLogP3: 0.5

Recommend Articles

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD